2-(4-butoxyphenyl)-5-(3-methylbenzyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(4-butoxyphenyl)-5-[(3-methylphenyl)methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C24H25N3O2/c1-3-4-14-29-21-10-8-20(9-11-21)22-16-23-24(28)26(12-13-27(23)25-22)17-19-7-5-6-18(2)15-19/h5-13,15-16H,3-4,14,17H2,1-2H3
• InChI Key: SZTRXYRJFOIRAU-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=CC=CC(=C4)C
• Molecular Formula: C24H25N3O2
• Molecular Weight: 387.5 g/mol
• CAS No.: 1359487-46-9

Description

2-(4-butoxyphenyl)-5-(3-methylbenzyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C24H25N3O2 and its molecular weight is 387.483. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Routes and Characterization : The synthesis of Schiff bases containing 1,2,4-triazole and pyrazole rings demonstrates the versatility of pyrazole derivatives in organic synthesis. These compounds have been synthesized, spectroscopically characterized, and evaluated for their reactive properties through DFT calculations and molecular dynamics simulations, indicating the broad utility of such frameworks in chemical research (Pillai et al., 2019).

Biological Evaluation

• Antioxidant and Enzyme Inhibitory Activities : Research on pyrazole derivatives has also explored their biological activities. For instance, the antioxidant and α-glucosidase inhibitory activities of Schiff bases have been assessed, revealing significant potentials in terms of IC50 values compared to reference drugs. These findings highlight the potential of pyrazole-based compounds in developing new therapeutics or supplements with antioxidant properties (Pillai et al., 2019).

Material Science Applications

• Photophysical and Chemosensor Applications : A study on novel pyrazoline heterocyclic D-π-A chromophores elucidates their use as fluorescent chemosensors for metal ion detection, specifically Fe3+. This application underscores the value of pyrazole derivatives in material science, particularly in the development of sensors and probes for environmental monitoring and analytical chemistry (Khan, 2020).

Antimicrobial Activities

• Antimicrobial Properties : Azetidinone derivatives of 3-methyl-1H-pyrazol-5(4H)-one have shown promising antibacterial activities against various bacterial strains, indicating the potential of pyrazole derivatives in addressing antibiotic resistance and developing new antimicrobial agents (Chopde et al., 2012).